Cas no 2138019-54-0 (tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate
• CAS No: 2138019-54-0
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6422662
• PubChem ID: 165843973
• Update Time: 2025-05-19

tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138019-54-0
• tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate
• EN300-799491

• Inchi： 1S/C13H19NO4/c1-9-7-11(17-8-9)10(15)5-6-14-12(16)18-13(2,3)4/h7-8H,5-6H2,1-4H3,(H,14,16)
• InChI Key： GLOOBNCSPWRVSP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1=CC(C)=CO1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate

Professional Introduction to Compound with CAS No. 2138019-54-0 and Product Name: Tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate

The compound identified by the CAS number 2138019-54-0 and the product name Tert-butyl N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a tert-butyl group, a 4-methylfuran-2-yl moiety, and an oxopropyl carbamate moiety contributes to its distinctive chemical properties, making it a valuable candidate for further investigation in various therapeutic applications.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in modulating biological pathways. The N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate moiety, in particular, has been studied for its potential role in inhibiting enzymes that are involved in inflammation and pain signaling. This has led to its exploration as a lead compound in the discovery of new analgesics and anti-inflammatory agents. The tert-butyl group further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 4-methylfuran-2-yl group, which is a derivative of furan, has been identified as a key structural feature in several pharmacologically active compounds. Its ability to interact with biological targets in a specific manner makes it a valuable component in the design of novel therapeutics. Additionally, the oxopropyl carbamate moiety contributes to the compound's ability to cross-react with various biological systems, potentially leading to multiple modes of action.

Recent studies have begun to unravel the mechanisms by which this compound exerts its effects on biological systems. Research has indicated that the N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate moiety can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By inhibiting these enzymes, the compound may help to reduce inflammation and alleviate pain associated with various conditions. Furthermore, preliminary data suggests that it may also have neuroprotective properties, making it a promising candidate for treating neurological disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group at the nitrogen atom provides stability to the molecule, while the 4-methylfuran-2-yl group is incorporated through a series of functional group transformations that highlight the synthetic ingenuity required to construct such complex molecules. The final step involves the formation of the carbamate linkage, which is achieved through nucleophilic substitution reactions under controlled conditions.

In terms of pharmacokinetic properties, preliminary studies have shown that this compound exhibits good solubility in both water and organic solvents, which is crucial for its formulation into drug products. Additionally, its stability under various storage conditions suggests that it could be suitable for long-term use in clinical trials and pharmaceutical applications. These properties make it an attractive candidate for further development into a therapeutic agent.

The potential applications of this compound are broad and span across multiple therapeutic areas. In addition to its anti-inflammatory and analgesic properties, there is evidence suggesting that it may also have applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the N-[3-(4-methylfuran-2-yl)-3-oxopropyl]carbamate moiety to interact with specific biological targets makes it a versatile tool for drug discovery.

As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in the development of novel therapeutics. The combination of structural features such as the tert-butyl group, 4-methylfuran-2-yl moiety, and oxopropyl carbamate provides a rich scaffold for further chemical modification and optimization. This flexibility allows researchers to fine-tune the properties of these compounds to meet specific therapeutic needs.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its full spectrum of biological activities and developing effective formulations for clinical use. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible benefits for patients worldwide. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.